Cas no 173600-07-2 (2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester)

• Product name: 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester
• CAS No: 173600-07-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD22689254
• CID: 4777663

2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester
• SB34251
• methyl 2-(propan-2-yl)-2H-indazole-3-carboxylate

• MDL： MFCD22689254
• Inchi： 1S/C12H14N2O2/c1-8(2)14-11(12(15)16-3)9-6-4-5-7-10(9)13-14/h4-8H,1-3H3
• InChI Key： ODGSTDJBYKVPOU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC=CC2=NN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester

2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester (CAS No. 173600-07-2)

2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester, also known by its CAS registry number CAS No. 173600-07-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features an indazole ring system with an isopropyl group attached at the 2-position and a methyl ester group at the 3-position, making it a valuable molecule for further exploration.

The indazole moiety is a heterocyclic aromatic ring consisting of two nitrogen atoms, which contributes to the compound's stability and reactivity. The substitution pattern of this molecule, particularly the presence of the isopropyl group and the methyl ester, plays a crucial role in its physicochemical properties and biological interactions. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles and bioavailability of indazole derivatives, making 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester a promising candidate for further investigation.

From a synthetic perspective, the preparation of CAS No. 173600-07-2 involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The synthesis pathway typically begins with the formation of the indazole core, followed by selective functionalization to introduce the desired substituents. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for subsequent studies.

In terms of biological activity, 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester has shown potential in several therapeutic areas. For instance, recent research has demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its role as an anti-inflammatory agent. Additionally, studies have explored its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The pharmacological profile of this compound has also been examined in preclinical models. Animal studies have revealed that CAS No. 173600-07-2 exhibits moderate bioavailability and favorable pharmacokinetics, making it a suitable candidate for further development into a drug candidate. Furthermore, its safety profile has been assessed through acute toxicity studies, which indicate that it possesses a reasonable margin of safety under experimental conditions.

Beyond its pharmacological applications, 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as an electron transport layer or as a component in light-emitting diodes (LEDs), where its stability and conductivity are advantageous.

In conclusion, CAS No. 173600-07_-based compounds like 2-isopropylindazol_